Cas no 26823-02-9 (5-(4-Methoxyphenyl)-5-oxovaleronitrile)

• Product name: 5-(4-Methoxyphenyl)-5-oxovaleronitrile
• CAS No: 26823-02-9
• MF: C₁₂H₁₃NO₂
• MW: 203.23712
• MDL: MFCD00448777
• CID: 1075223
• PubChem ID: 12885542

5-(4-Methoxyphenyl)-5-oxovaleronitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)-5-oxovaleronitrile
• 5-(4-methoxyphenyl)-5-oxopentanenitrile
• 4-Anisol-butyronitril
• 5-(4-Methoxy-phenyl)-5-oxo-valeronitril
• 26823-02-9
• SCHEMBL11766726
• MFCD00448777
• AKOS016022582
• DTXSID50512300

• MDL： MFCD00448777
• Inchi： InChI=1S/C12H13NO2/c1-15-11-7-5-10(6-8-11)12(14)4-2-3-9-13/h5-8H,2-4H2,1H3
• InChI Key： FAMCMYTYCIKYAV-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)CCCC#N

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.081
• Boiling Point: 394.1°C at 760 mmHg
• Flash Point: 172.4°C
• Refractive Index: 1.516
• PSA: 50.09000
• LogP: 2.57178

5-(4-Methoxyphenyl)-5-oxovaleronitrile Security Information

5-(4-Methoxyphenyl)-5-oxovaleronitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-Methoxyphenyl)-5-oxovaleronitrile

5-(4-Methoxyphenyl)-5-oxovaleronitrile (CAS No. 26823-02-9): A Comprehensive Overview

5-(4-Methoxyphenyl)-5-oxovaleronitrile (CAS No. 26823-02-9) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and fine chemicals. This compound is characterized by its unique structure, which includes a methoxy-substituted phenyl group and a cyano group, making it a valuable intermediate in various synthetic processes. Recent advancements in synthetic chemistry have further highlighted its potential as a building block for complex molecules with bioactive properties.

The molecular structure of 5-(4-Methoxyphenyl)-5-oxovaleronitrile consists of a phenyl ring substituted with a methoxy group at the para position and an oxo group at the alpha position of a valeronitrile backbone. This arrangement confers the compound with both electron-donating and electron-withdrawing groups, which can influence its reactivity and stability. The compound's solubility and reactivity make it suitable for use in various reaction conditions, including nucleophilic additions and condensations.

Recent studies have explored the use of 5-(4-Methoxyphenyl)-5-oxovaleronitrile in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a precursor for the development of novel anti-inflammatory agents and antioxidants. Its ability to undergo various transformations, such as reductions, oxidations, and cyclizations, has made it an essential intermediate in drug discovery programs.

In the agrochemical industry, 5-(4-Methoxyphenyl)-5-oxovaleronitrile has been employed as an intermediate in the synthesis of herbicides and fungicides. Its structural versatility allows for the creation of compounds with enhanced efficacy and selectivity against target pests. Furthermore, advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

The synthesis of 5-(4-Methoxyphenyl)-5-oxovaleronitrile typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the oxidation of an appropriate nitrile intermediate followed by substitution reactions to introduce the methoxyphenyl group. The optimization of these steps has been a focus of recent research, leading to improved reaction efficiencies and product purity.

In terms of applications, 5-(4-Methoxyphenyl)-5-oxovaleronitrile has found utility in the preparation of heterocyclic compounds, which are widely used in pharmaceuticals due to their unique pharmacological properties. For example, researchers have successfully synthesized pyrrolidine derivatives using this compound as a starting material. These derivatives exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders.

The demand for 5-(4-Methoxyphenyl)-5-oxovaleronitrile continues to grow as its applications expand into new areas such as materials science and biotechnology. Its role as an intermediate in the synthesis of advanced materials highlights its importance beyond traditional chemical industries. Additionally, ongoing research into its biological effects is expected to uncover new therapeutic applications in the coming years.

In conclusion, 5-(4-Methoxyphenyl)-5-oxovaleronitrile (CAS No. 26823-02-9) is a critical compound with wide-ranging applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions in drug discovery, agrochemicals, and materials science. As research into this compound progresses, its potential for contributing to advancements in these fields will undoubtedly continue to expand.